Cas no 1015691-13-0 (Tetraethylammonium chloride hydrate)

Tetraethylammonium chloride hydrate (TEACl·xH₂O) is a quaternary ammonium salt widely used as a phase-transfer catalyst, electrolyte, and reagent in organic synthesis and electrochemistry. Its hygroscopic nature and solubility in polar solvents, such as water and alcohols, make it suitable for applications requiring ionic conductivity or phase-transfer properties. TEACl·xH₂O is valued for its stability and ability to facilitate reactions in biphasic systems. It is commonly employed in electrochemical studies, including ion transport and membrane research, due to its well-defined ionic behavior. The hydrate form ensures consistent handling and storage, though moisture sensitivity should be considered. Its purity and reliability make it a preferred choice in laboratory and industrial settings.
Tetraethylammonium chloride hydrate structure
1015691-13-0 structure
Product Name:Tetraethylammonium chloride hydrate
CAS No:1015691-13-0
MF:C8H22ClNO
MW:183.719381809235
CID:4566738
Update Time:2025-06-28

Tetraethylammonium chloride hydrate Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium, N,N,N-triethyl-, chloride, hydrate (1:1:)
    • Tetraethylammonium chloride hydrate
    • Inchi: 1S/C8H20N.ClH.H2O/c1-5-9(6-2,7-3)8-4;;/h5-8H2,1-4H3;1H;1H2/q+1;;/p-1
    • InChI Key: CALLTGJPWMIDPC-UHFFFAOYSA-M
    • SMILES: [N+](CC)(CC)(CC)CC.[Cl-].O

Computed Properties

  • Exact Mass: 165.128427g/mol
  • Monoisotopic Mass: 165.128427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 47.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 165.7g/mol
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Solubility: 20.3 [ug/mL]
  • LogP: -3.15 (LogP)

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Additional information on Tetraethylammonium chloride hydrate

Tetraethylammonium chloride hydrate (CAS No. 1015691-13-0): A Comprehensive Overview

Tetraethylammonium chloride hydrate, with the chemical formula C8H20ClN·xH2O, is a quaternary ammonium salt derivative that has garnered significant attention in the field of pharmaceuticals, biomedicine, and materials science. This compound, identified by its CAS number 1015691-13-0, is particularly noted for its unique physicochemical properties and its diverse range of applications. The inclusion of water molecules in its structure as a hydrate form enhances its solubility and reactivity, making it a valuable component in various chemical and biological processes.

The< strong>Tetraethylammonium chloride hydrate is primarily utilized as a phase-transfer catalyst in organic synthesis. Its ability to facilitate the reaction between water-insoluble and water-soluble reactants under mild conditions has made it indispensable in the synthesis of complex organic molecules. This property is particularly relevant in pharmaceutical research, where the efficient synthesis of active pharmaceutical ingredients (APIs) is crucial. The compound's role as a catalyst has been extensively studied, and recent advancements have highlighted its efficacy in asymmetric synthesis, contributing to the development of enantiomerically pure compounds that are essential for drug development.

In addition to its catalytic applications, Tetraethylammonium chloride hydrate has been explored for its potential in biomedical research. Its amphiphilic nature allows it to interact with both hydrophilic and hydrophobic environments, making it a promising candidate for drug delivery systems. Recent studies have demonstrated its use in formulating micelles and liposomes that can encapsulate and deliver therapeutic agents to target sites with high precision. This capability is particularly significant in oncology, where targeted drug delivery can minimize side effects and enhance treatment efficacy.

The compound's structural properties also make it suitable for use as an electrolyte in certain types of batteries and fuel cells. Its ability to conduct ions efficiently while maintaining stability under various conditions has been investigated for potential applications in energy storage solutions. As the demand for sustainable energy technologies grows, the exploration of such materials becomes increasingly important. The hydrate form of tetraethylammonium chloride contributes to its ionic conductivity, which is a critical factor in the performance of these energy devices.

From a materials science perspective, Tetraethylammonium chloride hydrate has been studied for its role in modifying surface properties of materials. Its adsorption onto various substrates can alter their hydrophobicity or hydrophilicity, which is beneficial in applications such as anti-fouling coatings or enhanced oil recovery techniques. These applications underscore the compound's versatility beyond traditional chemical synthesis and biomedical uses.

The synthesis of Tetraethylammonium chloride hydrate involves well-established chemical pathways that have been refined over time to ensure high purity and yield. The process typically involves the reaction of tetraethylammonium hydroxide with hydrochloric acid, followed by hydration to form the stable hydrate. Advances in synthetic methodologies have enabled researchers to produce this compound with greater consistency and efficiency, which is essential for industrial-scale applications.

The safety profile of Tetraethylammonium chloride hydrate is another area of interest. While it does not pose significant health risks under normal conditions, proper handling procedures must be followed to prevent any potential hazards. Its stability under various environmental conditions makes it a reliable choice for laboratory and industrial use. As regulatory requirements continue to evolve, ensuring compliance with safety standards remains a priority for researchers and manufacturers alike.

In conclusion, Tetraethylammonium chloride hydrate (CAS No. 1015691-13-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as a phase-transfer catalyst, drug delivery agent, electrolyte, and surface modifier highlights its importance in modern research and industry. As new discoveries are made and technologies advance, the potential uses for this compound are likely to expand further, solidifying its position as a cornerstone material in both academic and industrial settings.

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